![molecular formula C22H25NO4 B2663919 2-Ethyl-2-(([(9H-fluoren-9-ylmethoxy)carbonyl]amino)methyl)butanoic acid CAS No. 1553069-09-2](/img/structure/B2663919.png)
2-Ethyl-2-(([(9H-fluoren-9-ylmethoxy)carbonyl]amino)methyl)butanoic acid
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Description
2-Ethyl-2-(([(9H-fluoren-9-ylmethoxy)carbonyl]amino)methyl)butanoic acid is a useful research compound. Its molecular formula is C22H25NO4 and its molecular weight is 367.445. The purity is usually 95%.
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Scientific Research Applications
Solid-Phase Peptide Synthesis (SPPS)
Fmoc is extensively used in solid-phase peptide synthesis, a method for the efficient and rapid assembly of peptides. The Fmoc group protects the amino group of amino acids during the stepwise construction of peptides on a solid support, allowing for selective deprotection and coupling reactions. This strategy is pivotal for synthesizing complex peptides and proteins for various research and therapeutic purposes (Gregar & Gervay-Hague, 2004).
Hydrogel Formation
Fmoc-modified amino acids are key components in the design and synthesis of hydrogels. These materials have applications in drug delivery, tissue engineering, and as scaffolds for cell growth. The Fmoc group imparts unique physical and chemical properties to the hydrogels, including responsiveness to external stimuli and biocompatibility, making them suitable for biomedical applications (Bojarska et al., 2020).
Synthesis of N-Substituted Hydroxamic Acids
Fmoc chemistry facilitates the synthesis of N-substituted hydroxamic acids, compounds with significant biological activity. These derivatives are synthesized through efficient condensation reactions and find applications in medicinal chemistry as inhibitors of histone deacetylases, enzymes involved in the regulation of gene expression (Mellor & Chan, 1997).
Antibacterial Agent Synthesis
In the realm of antibacterial research, Fmoc chemistry is used to synthesize various analogs of antibacterial agents. These synthetic endeavors aim to develop new compounds with enhanced activity and reduced resistance issues, contributing to the ongoing battle against bacterial infections (Egawa et al., 1984).
Photophysical Research
The Fmoc group plays a role in photophysical research, where its incorporation into molecules allows for the study of intramolecular charge transfer and fluorescence properties. This research has implications for the development of new materials for optical and electronic applications, highlighting the versatility of Fmoc chemistry in material science (Pereira & Gehlen, 2006).
Properties
IUPAC Name |
2-ethyl-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]butanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25NO4/c1-3-22(4-2,20(24)25)14-23-21(26)27-13-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19H,3-4,13-14H2,1-2H3,(H,23,26)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNSQXJKPWGEBBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)(CNC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.